N,N,5-trimethyl-4-oxo-2-pyridin-2-yl-3H-thieno[2,3-d]pyrimidine-6-carboxamide

• Molecular Formula: C15H14N4O2S
• Molecular Weight: 314.4 g/mol
• IUPAC Name: N,N,5-trimethyl-4-oxo-2-pyridin-2-yl-3H-thieno[2,3-d]pyrimidine-6-carboxamide
• InChI: InChI=1S/C15H14N4O2S/c1-8-10-13(20)17-12(9-6-4-5-7-16-9)18-14(10)22-11(8)15(21)19(2)3/h4-7H,1-3H3,(H,17,18,20)
• InChI Key: MWIVJVULMMOSSP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C(=O)NC(=N2)C3=CC=CC=N3)C(=O)N(C)C

Description

WAY-638934 is a bioactive small molecule with the chemical formula C₁₉H₂₁N₃O₄S.

Preparation Methods

The synthetic routes and reaction conditions for WAY-638934 are not widely documented in publicly available sources. it is typically prepared in a laboratory setting using standard organic synthesis techniques. The compound is often supplied in a solution of dimethyl sulfoxide (DMSO) at a concentration of 10mM

Chemical Reactions Analysis

WAY-638934 undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions include strong oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used. Detailed information on the specific reactions and products of WAY-638934 is limited in the available literature .

Scientific Research Applications

WAY-638934 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various organic synthesis reactions. In biology, it is studied for its potential effects on cellular processes and signaling pathways. In medicine, WAY-638934 is investigated for its potential therapeutic effects, particularly in the treatment of certain diseases. The compound’s unique properties make it a valuable tool for researchers in these fields .

Mechanism of Action

The mechanism of action of WAY-638934 involves its interaction with specific molecular targets and pathways within cells. While the exact molecular targets and pathways are not fully understood, it is believed that WAY-638934 exerts its effects by modulating the activity of certain enzymes and receptors. This modulation can lead to changes in cellular processes and signaling pathways, ultimately affecting the function and behavior of cells .

Comparison with Similar Compounds

WAY-638934 can be compared with other similar bioactive small molecules. Some of these similar compounds include WAY-100635, WAY-161503, and WAY-267464. Each of these compounds has unique properties and applications, but WAY-638934 stands out due to its specific chemical structure and potential research applications. The uniqueness of WAY-638934 lies in its ability to interact with specific molecular targets and pathways, making it a valuable tool for researchers .